2,4,5-Trimethylbenzoic acid
2,4,5-Trimethylbenzoic acid
Brand Name:
Vulcanchem
CAS No.:
528-90-5
VCID:
VC0181266
InChI:
InChI=1S/C10H12O2/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5H,1-3H3,(H,11,12)
SMILES:
CC1=CC(=C(C=C1C)C(=O)O)C
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
2,4,5-Trimethylbenzoic acid
CAS No.: 528-90-5
Main Products
VCID: VC0181266
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
| CAS No. | 528-90-5 |
|---|---|
| Product Name | 2,4,5-Trimethylbenzoic acid |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | 2,4,5-trimethylbenzoic acid |
| Standard InChI | InChI=1S/C10H12O2/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5H,1-3H3,(H,11,12) |
| Standard InChIKey | QENJZWZWAWWESF-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1C)C(=O)O)C |
| Canonical SMILES | CC1=CC(=C(C=C1C)C(=O)O)C |
| Melting Point | 152.5 °C |
| PubChem Compound | 10714 |
| Last Modified | Nov 11 2021 |
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